2,4,6,9,12-Pentaoxahexadecan-1-ol

• CAS RN: 100208-36-4
• Molecular Formula: C11H24O6
• Molecular Weight: 252.3 g/mol
• IUPAC Name: 2-(2-butoxyethoxy)ethoxymethoxymethoxymethanol
• InChI: InChI=1S/C11H24O6/c1-2-3-4-13-5-6-14-7-8-15-10-17-11-16-9-12/h12H,2-11H2,1H3
• InChI Key: GFOGXEVYGYEXEE-UHFFFAOYSA-N
• SMILES: CCCCOCCOCCOCOCOCO
• synonyms: 2,4,6,9,12-pentaoxahexadecan-1-ol

Description

2,4,6,9,12-Pentaoxahexadecan-1-ol, also known as PEG-16, is a synthetic polymer that has gained significant attention in the scientific community due to its unique properties. PEG-16 is a water-soluble compound that is commonly used as a surfactant, emulsifier, and solubilizer in various applications.

Mechanism of Action

2,4,6,9,12-Pentaoxahexadecan-1-ol works by forming a protective layer around particles, preventing them from aggregating and reducing their surface tension. This allows for better dispersion of particles in solution, which is important for drug delivery systems. 2,4,6,9,12-Pentaoxahexadecan-1-ol also enhances the stability of proteins and other biologics by preventing denaturation and aggregation.
Biochemical and Physiological Effects:
2,4,6,9,12-Pentaoxahexadecan-1-ol has been shown to have low toxicity and is generally considered safe for use in scientific research. However, it can cause skin irritation and allergic reactions in some individuals. 2,4,6,9,12-Pentaoxahexadecan-1-ol is metabolized in the liver and excreted in the urine.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,4,6,9,12-Pentaoxahexadecan-1-ol is its ability to improve the solubility and stability of drugs and biologics. It is also relatively easy to prepare and has a low cost. However, 2,4,6,9,12-Pentaoxahexadecan-1-ol can interfere with some biological assays and can cause false-positive results. Additionally, 2,4,6,9,12-Pentaoxahexadecan-1-ol can be difficult to remove from samples, which can affect downstream analysis.

Future Directions

There are several areas where future research on 2,4,6,9,12-Pentaoxahexadecan-1-ol is needed. One area of interest is the development of new drug delivery systems using 2,4,6,9,12-Pentaoxahexadecan-1-ol. This includes the preparation of targeted nanoparticles and liposomes for the delivery of drugs to specific tissues or cells. Another area of research is the use of 2,4,6,9,12-Pentaoxahexadecan-1-ol in the formulation of biologics, such as monoclonal antibodies and vaccines. Finally, there is a need for further studies on the toxicity and safety of 2,4,6,9,12-Pentaoxahexadecan-1-ol, particularly in long-term exposure scenarios.
Conclusion:
In conclusion, 2,4,6,9,12-Pentaoxahexadecan-1-ol is a synthetic polymer that has a wide range of applications in scientific research. It is commonly used as a surfactant, emulsifier, and solubilizer in the preparation of drug delivery systems, cell culture media, and protein formulations. 2,4,6,9,12-Pentaoxahexadecan-1-ol has a low toxicity and is generally considered safe for use in scientific research. However, it can interfere with some biological assays and can be difficult to remove from samples. Further research is needed to explore the potential of 2,4,6,9,12-Pentaoxahexadecan-1-ol in drug delivery systems and biologics, as well as its long-term safety and toxicity.

Synthesis Methods

2,4,6,9,12-Pentaoxahexadecan-1-ol is synthesized by the reaction of ethylene oxide with hexadecanol under alkaline conditions. The reaction is carried out at a temperature of 120-140°C and a pressure of 10-20 psi. The resulting product is a white, waxy substance that is soluble in water.

Scientific Research Applications

2,4,6,9,12-Pentaoxahexadecan-1-ol has a wide range of applications in scientific research. It is commonly used as a surfactant and emulsifier in the preparation of nanoparticles, liposomes, and other drug delivery systems. 2,4,6,9,12-Pentaoxahexadecan-1-ol is also used as a solubilizer in the formulation of poorly soluble drugs. Additionally, 2,4,6,9,12-Pentaoxahexadecan-1-ol is used in the preparation of cell culture media and as a stabilizer in protein formulations.